Cas no 828920-44-1 (Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-)

• Product name: Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-
• CAS No: 828920-44-1
• MF: C₁₂H₁₃N₃OS
• MW: 247.31612
• CID: 680869
• PubChem ID: 71416831

Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-
• 2-[[5-(methylamino)-1,3-thiazol-2-yl]amino]-1-phenylethanone
• DTXSID70836191
• 2-{[5-(Methylamino)-1,3-thiazol-2-yl]amino}-1-phenylethan-1-one
• 828920-44-1

• Inchi： InChI=1S/C12H13N3OS/c1-13-11-8-15-12(17-11)14-7-10(16)9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3,(H,14,15)
• InChI Key： VTQVXNYQJWTQFS-UHFFFAOYSA-N
• SMILES： CNC1=CN=C(S1)NCC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 247.07793322g/mol
• Monoisotopic Mass: 247.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų
• XLogP3: 3